4-(3,5-dichlorophenoxy)-N-ethyl-6-(trifluoromethyl)pyrimidin-2-amine

• IUPAC Name: 4-(3,5-dichlorophenoxy)-N-ethyl-6-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C13H10Cl2F3N3O/c1-2-19-12-20-10(13(16,17)18)6-11(21-12)22-9-4-7(14)3-8(15)5-9/h3-6H,2H2,1H3,(H,19,20,21)
• InChI Key: YBCBNGBLQRKHMU-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)OC2=CC(=CC(=C2)Cl)Cl)C(F)(F)F
• Molecular Formula: C13H10Cl2F3N3O
• Molecular Weight: 352.14 g/mol

Description

4-(3,5-dichlorophenoxy)-N-ethyl-6-(trifluoromethyl)pyrimidin-2-amine, commonly known as Diflubenzuron (DFB), is a synthetic insecticide that belongs to the benzoylurea class of compounds. It is widely used in agriculture and forestry to control pests such as caterpillars, beetles, and mosquitoes. DFB is known for its high efficacy, low toxicity, and long-lasting effects.

Scientific Research Applications

• Synthesis of Analogues and Derivatives:

  • 4-(Trifluoromethyl)pyrimidin-2(1H)-ones are used to synthesize trifluoromethylated analogues of dihydroorotic acid, a process that involves Michael-like conjugate hydrocyanation (Sukach et al., 2015).
  • Pyrimidin-2-amines are key in synthesizing various derivatives with potential antiallergy, anticancer, and anti-5-lipoxygenase activities. This includes the synthesis of [1,3,4]thiadiazolo[3,2-a]-1,2,3-triazolo[4,5-d]pyrimidin-9(3H)-one derivatives and 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones (Suzuki et al., 1992); (Rahmouni et al., 2016).

• Chemical Synthesis and Structural Analysis:

  • Pyrimidin-4-ols with nitrogen functionality, including the chlorination and synthesis of various derivatives, have been studied for their structural and chemical properties (Harnden & Hurst, 1990).
  • Research on photooxygenation of 5‐aryl‐2,4‐diaminopyrimidines leading to different ketones and pyrimidinones under various conditions has been conducted (Oppenländer et al., 1988).
  • Studies also include the synthesis of 2-substituted thieno[3',2':5,6]pyrido-[4,3-d]pyrimidin-4(3H)-one derivatives, which have been confirmed through X-ray analysis (Jianchao Liu et al., 2007).

• Application in Material Science:

  • In material science, the synthesis of hyperbranched polyimides, which involves compounds like 4-(trifluoromethyl)pyrimidin-2(1H)-ones, has been researched for potential use in gas separation applications (Fang et al., 2000).

• Potential Medical Applications:

  • Certain derivatives of pyrimidin-2-amines have been studied for their antihypertensive activity, showing promising results in gradually lowering blood pressure to normotensive levels (Bennett et al., 1981).
  • Research on new thiazolo[5,4-d]pyrimidines has highlighted their molluscicidal properties, which could have implications for controlling disease vectors (El-bayouki & Basyouni, 1988).